Cas no 2763758-53-6 (Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate)
Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2763758-53-6
- EN300-37346369
- Z5683181088
- ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
- ethyl 5-methylsulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
- Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
-
- Inchi: 1S/C10H10F3NO4S/c1-3-18-9(15)7-4-6(19(2,16)17)5-14-8(7)10(11,12)13/h4-5H,3H2,1-2H3
- InChI Key: GOURLDRZUMONBN-UHFFFAOYSA-N
- SMILES: S(C)(C1=CN=C(C(F)(F)F)C(C(=O)OCC)=C1)(=O)=O
Computed Properties
- Exact Mass: 297.02826346g/mol
- Monoisotopic Mass: 297.02826346g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.7Ų
Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37346369-0.05g |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95.0% | 0.05g |
$252.0 | 2025-03-18 | |
| Enamine | EN300-37346369-0.1g |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95.0% | 0.1g |
$376.0 | 2025-03-18 | |
| Enamine | EN300-37346369-0.25g |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95.0% | 0.25g |
$538.0 | 2025-03-18 | |
| Enamine | EN300-37346369-0.5g |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95.0% | 0.5g |
$847.0 | 2025-03-18 | |
| Enamine | EN300-37346369-1.0g |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95.0% | 1.0g |
$1086.0 | 2025-03-18 | |
| Enamine | EN300-37346369-2.5g |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95.0% | 2.5g |
$2127.0 | 2025-03-18 | |
| Enamine | EN300-37346369-5.0g |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95.0% | 5.0g |
$3147.0 | 2025-03-18 | |
| Enamine | EN300-37346369-10.0g |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95.0% | 10.0g |
$4667.0 | 2025-03-18 | |
| Aaron | AR027YYE-50mg |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95% | 50mg |
$372.00 | 2025-02-15 | |
| Aaron | AR027YYE-100mg |
ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate |
2763758-53-6 | 95% | 100mg |
$542.00 | 2025-02-15 |
Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate
Comprehensive Overview of Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2763758-53-6)
Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2763758-53-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine carboxylate family, characterized by its unique trifluoromethyl and methanesulfonyl functional groups. These structural features contribute to its versatility in synthetic applications, particularly in the development of bioactive molecules. Researchers are increasingly exploring its potential as a building block for drug discovery, owing to its ability to modulate pharmacokinetic properties such as solubility and metabolic stability.
The growing interest in trifluoromethylated compounds like Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate aligns with current trends in medicinal chemistry. Fluorinated compounds are widely sought after due to their enhanced bioavailability and resistance to enzymatic degradation. A 2023 study highlighted that over 30% of newly approved drugs contain at least one fluorine atom, underscoring the relevance of this compound in modern therapeutics. Its methanesulfonyl group further expands its utility, enabling selective reactions in cross-coupling and nucleophilic substitution processes.
From an industrial perspective, CAS 2763758-53-6 is valued for its role in optimizing synthetic routes for heterocyclic scaffolds. The compound's ethyl ester moiety offers flexibility for further derivatization, making it a preferred choice for combinatorial chemistry libraries. Recent patent filings reveal its incorporation into kinase inhibitors and antiviral agents, addressing pressing healthcare challenges such as oncology and infectious diseases. This positions Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate as a critical intermediate in targeted therapy development.
Environmental considerations surrounding fluorinated compounds have also shaped research directions. While the trifluoromethyl group enhances drug efficacy, its persistence in ecosystems necessitates sustainable synthesis approaches. Innovative catalytic methods using flow chemistry or biocatalysis are being investigated to produce this compound with reduced waste generation. Such advancements respond to the pharmaceutical industry's commitment to green chemistry principles, a topic frequently searched in academic and industrial forums.
Analytical characterization of 2763758-53-6 typically involves advanced techniques like NMR spectroscopy (particularly 19F-NMR) and high-resolution mass spectrometry. These methods confirm the compound's structural integrity and purity – critical parameters for regulatory compliance in preclinical studies. The carboxylate ester functionality also allows for straightforward quality control via HPLC-UV analysis, ensuring batch-to-batch consistency for research applications.
Market analysts note rising demand for pyridine derivatives like Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate, driven by expanding drug pipelines in oncology and CNS disorders. Custom synthesis providers increasingly list this compound in their catalogs, often paired with structure-activity relationship (SAR) optimization services. This reflects the compound's transition from a niche research chemical to a commercially significant intermediate.
Future research directions may explore the compound's applicability in PROTAC technology or covalent inhibitor design, where its methanesulfonyl group could facilitate targeted protein degradation. Such applications align with trending searches in drug discovery communities about next-generation therapeutics. Additionally, computational studies modeling its electronic properties could further unlock its potential in material science applications beyond pharmaceuticals.
2763758-53-6 (Ethyl 5-methanesulfonyl-2-(trifluoromethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)